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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of hazardous chemicals is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for Benzylhydrazine hydrochloride. Adherence to these guidelines is critical to minimize
exposure and ensure a safe laboratory environment.

Summary of Hazards

Benzylhydrazine hydrochloride is a hazardous substance that poses several risks:

Toxicity: It is toxic if swallowed.[1][2]

Skin Irritation: It causes skin irritation.[1][2]

Eye Irritation: It causes serious eye irritation.[1][2]

Respiratory Irritation: It may cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to minimize exposure. The
following table summarizes the required PPE for handling Benzylhydrazine hydrochloride.
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Protection Type

Specific Requirements

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves should be inspected
before use and disposed of
after contact with the
substance. Double gloving is

recommended.

To prevent skin contact and
absorption.[3][4][5]

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z87.1 or equivalent
standards. A face shield should
be worn when there is a risk of

splashing.

To protect eyes from splashes

and airborne particles.[3][4]

Skin and Body Protection

A fully buttoned laboratory
coat, long pants, and closed-
toe shoes are required. For
larger quantities, chemical-
resistant coveralls are

recommended.

To protect the skin from

accidental contact.[4]

Respiratory Protection

For nuisance exposures, use a
dust mask type N95 (US) or
type P1 (EU EN 143) particle
respirator. For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges. All
procedures should be
performed in a certified

chemical fume hood.

To minimize inhalation

exposure.[4][6]

Operational Plan

The following step-by-step guide outlines the safe handling of Benzylhydrazine

hydrochloride from preparation to post-handling decontamination.
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Pre-Operational Checks

Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the
last year.

Assemble all PPE: Before handling the chemical, put on all required PPE as detailed in the
table above.

Prepare Work Area: Designate a specific area for handling Benzylhydrazine
hydrochloride. Cover the work surface with absorbent, disposable bench paper.

Locate Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible.

Review Safety Data Sheet (SDS): Always review the SDS for Benzylhydrazine
hydrochloride before beginning any new procedure.

Handling Procedure

Dispensing: When weighing or transferring the solid material, perform these actions within a
chemical fume hood to avoid the creation and inhalation of dust.[4] Use a spatula and
weighing paper for transfers.

Reactions: Ensure all glassware is securely clamped. If the reaction has the potential to be
exothermic or splash, a blast shield must be used.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1]

No Eating or Drinking: Do not eat, drink, or smoke in the area where Benzylhydrazine
hydrochloride is handled.[1][3]

Post-Handling

Decontaminate: Thoroughly decontaminate all work surfaces after handling is complete.

Wash Hands: Wash hands and any other exposed skin thoroughly with soap and water after
removing gloves.[1][3][7]
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 Remove PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves,
gown, inner gloves, face shield/goggles, and respirator.

Disposal Plan
All waste containing Benzylhydrazine hydrochloride must be treated as hazardous waste.

o Waste Categorization: All waste, including empty containers and contaminated PPE, must be
treated as hazardous waste.[4]

e Solid Waste: Collect solid waste in a designated, clearly labeled, and sealed container.[4]

o Contaminated Materials: Used gloves, weighing papers, and other contaminated disposable
materials should be placed in a separate, sealed hazardous waste bag or container.[4]

» Storage: Store hazardous waste in a designated, secure area away from incompatible
materials, awaiting pickup by a licensed waste disposal service.[4]

» Disposal: All Benzylhydrazine hydrochloride waste must be disposed of in accordance
with local, state, and federal regulations.[1][4][7] Do not dispose of it down the drain or in
regular trash.[3][4]

: L

Parameter Value Source
CAS Number 1073-62-7 [1]
Molecular Formula C7H10N2 - HCI [8]
Molecular Weight 158.63 g/mol [2]
Melting Point 113 °C

Boiling Point 265.4 °C at 760 mmHg

Flash Point 132 °C

LD50 (Oral, Mouse) 90 mg/kg [1]
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Experimental Workflow and Safety Relationships

The following diagrams illustrate the workflow for handling Benzylhydrazine hydrochloride
and the relationship between its hazards and the corresponding protective measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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